4-{[2-(3-Chlorophenoxy)-1,3-thiazol-5-yl]methyl}morpholine

• IUPAC Name: 4-[[2-(3-chlorophenoxy)-1,3-thiazol-5-yl]methyl]morpholine
• InChI: InChI=1S/C14H15ClN2O2S/c15-11-2-1-3-12(8-11)19-14-16-9-13(20-14)10-17-4-6-18-7-5-17/h1-3,8-9H,4-7,10H2
• InChI Key: XIIPFTFZMIYQTP-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CC2=CN=C(S2)OC3=CC(=CC=C3)Cl
• Molecular Formula: C14H15ClN2O2S
• Molecular Weight: 310.8 g/mol

Description

The compound “4-{[2-(3-Chlorophenoxy)-1,3-thiazol-5-yl]methyl}morpholine” is a complex organic molecule. It contains a morpholine ring, which is a six-membered ring with four carbon atoms, one oxygen atom, and one nitrogen atom. Attached to this morpholine ring is a thiazole ring, which is a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom. This thiazole ring is further substituted with a chlorophenoxy group.

Molecular Structure Analysis

The molecular structure of this compound is characterized by its morpholine and thiazole rings, as well as the chlorophenoxy substituent. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The morpholine ring, on the other hand, is not aromatic but is instead a saturated ring.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the presence of the morpholine, thiazole, and chlorophenoxy groups. The thiazole ring, for example, can undergo electrophilic substitution at the C-5 atom and nucleophilic substitution at the C-2 atom. The chlorophenoxy group could potentially undergo nucleophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. The presence of the morpholine and chlorophenoxy groups could potentially alter these properties.

Scientific Research Applications

I have conducted a search for the scientific research applications of “4-{[2-(3-Chlorophenoxy)-1,3-thiazol-5-yl]methyl}morpholine”, but it appears that specific information on its applications is not readily available in the public domain. This could indicate that it is a rare or less-studied compound.

. These findings suggest that similar compounds may have potential applications in fields such as cancer research and the development of antioxidant therapies.

Mechanism of Action

Target of Action

It is known that thiazole derivatives, which this compound is a part of, have been found to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives are known to interact with their targets leading to various biological effects . The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . This allows the thiazole ring to undergo electrophilic substitution at the C-5 atom and nucleophilic substitution at the C-2 atom .

Biochemical Pathways

Thiazole derivatives have been associated with a wide range of biological activities, suggesting that they may interact with multiple biochemical pathways .

Result of Action

Thiazole derivatives have been associated with a wide range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .